![molecular formula C16H13FN2O4S B279586 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-fluorobenzoate](/img/structure/B279586.png)
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-fluorobenzoate
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Overview
Description
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-fluorobenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-fluorobenzoate is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, it has been proposed that this compound may act as a photosensitizer by generating reactive oxygen species upon exposure to light, which can lead to the destruction of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis. Additionally, this compound has been shown to have fluorescent properties, making it a potential imaging agent. Moreover, it has been suggested that this compound may have the ability to generate reactive oxygen species upon exposure to light, which can lead to the destruction of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-fluorobenzoate in lab experiments is its potential as an anti-cancer agent. This compound has been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer treatment. Additionally, this compound has fluorescent properties, making it a useful imaging agent. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and toxicity of this compound.
Future Directions
There are several future directions for the research on 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-fluorobenzoate. One potential direction is to investigate its potential as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, further studies are needed to determine the safety and toxicity of this compound. Moreover, this compound can be modified to improve its efficacy and reduce its toxicity. Furthermore, this compound can be used as a potential imaging agent for various applications such as bioimaging and diagnosis. Finally, more studies are needed to understand the mechanism of action of this compound to develop more effective treatments for cancer.
Synthesis Methods
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-fluorobenzoate has been synthesized using different methods. One of the commonly used methods is the reaction of 4-fluorobenzoic acid with 2-aminobenzothiazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product is then treated with ethyl chloroformate to obtain the desired compound.
Scientific Research Applications
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-fluorobenzoate has been used in various scientific research applications. It has been studied for its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. This compound has also been investigated for its potential as a fluorescent probe for imaging applications. Furthermore, it has been studied for its potential as a photosensitizer in photodynamic therapy for cancer treatment.
Properties
Molecular Formula |
C16H13FN2O4S |
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Molecular Weight |
348.4 g/mol |
IUPAC Name |
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-fluorobenzoate |
InChI |
InChI=1S/C16H13FN2O4S/c17-12-7-5-11(6-8-12)16(20)23-10-9-18-15-13-3-1-2-4-14(13)24(21,22)19-15/h1-8H,9-10H2,(H,18,19) |
InChI Key |
MYLSIDFLAJQEAL-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCOC(=O)C3=CC=C(C=C3)F |
SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCOC(=O)C3=CC=C(C=C3)F |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCOC(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
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